Cas no 1807003-15-1 (3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-methanol)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-methanol
• CAS No: 1807003-15-1
• MF: C₈H₉F₂NO₃
• MW: 205.158769369125
• CID: 4887916
• Update Time: 2025-06-14

3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-methanol

• Inchi： 1S/C8H9F2NO3/c1-14-6-2-4(7(9)10)8(13)11-5(6)3-12/h2,7,12H,3H2,1H3,(H,11,13)
• InChI Key： JVOUFRBXDFVBJL-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(CO)=C(C=1)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: -0.4
• Topological Polar Surface Area: 58.6

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-methanol

Comprehensive Introduction to 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-methanol (CAS No. 1807003-15-1)

3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-methanol is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS No. 1807003-15-1, features a unique pyridine backbone modified with difluoromethyl, hydroxy, methoxy, and methanol functional groups. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and metabolic pathways.

The growing interest in fluorinated pyridine derivatives stems from their enhanced stability, bioavailability, and binding affinity compared to non-fluorinated analogs. Researchers are increasingly exploring compounds like 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-methanol for their potential in drug discovery, especially in areas such as anti-inflammatory agents and antimicrobial therapeutics. Recent studies highlight its role in modulating key biological targets, aligning with the trend toward precision medicine.

In agrochemical applications, this compound has garnered attention for its potential as a plant growth regulator or pesticide intermediate. The difluoromethyl group is known to improve metabolic resistance in plants, making derivatives of this compound candidates for sustainable crop protection solutions. With the global push for eco-friendly agrochemicals, CAS 1807003-15-1 is being studied for its environmental compatibility and efficacy.

Synthetic routes to 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-methanol often involve multi-step processes, including halogenation, hydroxylation, and methoxylation. Advances in green chemistry have spurred optimization of these methods to reduce waste and improve yields. Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for characterizing its purity and structure, ensuring compliance with industry standards.

From a commercial perspective, demand for high-purity pyridine derivatives like this compound is rising, driven by R&D investments in pharmaceuticals and agrochemicals. Suppliers emphasize scalability and cost-efficiency, addressing common queries such as "synthesis optimization for CAS 1807003-15-1" or "applications in drug formulation." Regulatory compliance, particularly regarding REACH and FDA guidelines, is another focal point for manufacturers.

Future research directions may explore 3-(Difluoromethyl)-2-hydroxy-5-methoxypyridine-6-methanol in nanotechnology or bioconjugation, leveraging its functional groups for targeted delivery systems. Collaborative efforts between academia and industry are essential to unlock its full potential, answering pressing questions like "how to enhance solubility of fluorinated pyridines" or "mechanisms of action in crop protection."